Cas no 269396-59-0 (Boc-(R)-3-amino-4-(3,4-difluorophenyl)butyric Acid)
Boc-(R)-3-amino-4-(3,4-difluorophenyl)butyric Acid is a chiral intermediate widely used in pharmaceutical synthesis and peptide chemistry. The compound features a Boc-protected amine group, ensuring stability during reactions while allowing selective deprotection when needed. Its (R)-configuration and difluorophenyl moiety make it valuable for designing bioactive molecules, particularly in drug discovery targeting CNS disorders or enzyme inhibition. The difluorophenyl group enhances metabolic stability and binding affinity, while the carboxylic acid functionality facilitates further derivatization. This high-purity building block is suitable for solid-phase peptide synthesis (SPPS) or medicinal chemistry applications, offering precise stereochemical control and compatibility with standard coupling reagents.
269396-59-0 structure
Product Name:Boc-(R)-3-amino-4-(3,4-difluorophenyl)butyric Acid
CAS No:269396-59-0
MF:C15H19F2NO4
MW:315.312471628189
MDL:MFCD01860952
CID:253829
PubChem ID:7009791
Update Time:2025-06-26
Boc-(R)-3-amino-4-(3,4-difluorophenyl)butyric Acid Chemical and Physical Properties
Names and Identifiers
-
- Boc-(R)-3-Amino-4-(3,4-difluoro-phenyl)-butyric acid
- Boc-(R)-3-amino-4-(3,4-difluorophenyl)butyric acid
- Boc-(R)-3-Amino-4-(3,4-difluorophenyl)-butyric acid
- Boc-D-β-HoPhe(3,4-DiF)-OH
- (betaR)-beta-[[(1,1-Dimethylethoxy)carbonyl]amino]-3,4-difluorobenzenebutanoic acid
- (R)-3-(tert-butoxycarbonylamino)-4-(3,4-difluorophenyl)butanoic acid
- AKOS025401562
- (R)-3-((tert-butoxycarbonyl)amino)-4-(3,4-difluorophenyl)butanoicacid
- AS-48812
- CS-0060981
- A818689
- 269396-59-0
- SCHEMBL738631
- XZGBRONJONQTTA-SNVBAGLBSA-N
- MFCD01860952
- (R)-3,4-Difluoro-b-(Boc-amino)benzenebutanoic acid
- (3R)-3-[(1,1-dimethylethoxycarbonyl)amino]-4-(3,4-difluorophenyl)butanoic acid
- (3R)-3-{[(tert-butoxy)carbonyl]amino}-4-(3,4-difluorophenyl)butanoic acid
- Boc-3,4-difluoro-D-beta-homophenylalanine
- FD10113
- AC-22213
- (3R)-4-(3,4-difluorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic Acid
- (R)-3-((tert-butoxycarbonyl)amino)-4-(3,4-difluorophenyl)butanoic acid
- (3R)-3-[(tert-butoxycarbonyl)amino]-4-(3,4-difluorophenyl)butanoic acid
- Boc-(R)-3-amino-4-(3,4-difluorophenyl)butanoic acid
- Boc-(R)-3-amino-4-(3,4-difluorophenyl)butyric Acid
-
- MDL： MFCD01860952
- Inchi： 1S/C15H19F2NO4/c1-15(2,3)22-14(21)18-10(8-13(19)20)6-9-4-5-11(16)12(17)7-9/h4-5,7,10H,6,8H2,1-3H3,(H,18,21)(H,19,20)/t10-/m1/s1
- InChI Key： XZGBRONJONQTTA-SNVBAGLBSA-N
- SMILES： FC1=C(C=CC(=C1)C[C@H](CC(=O)O)NC(=O)OC(C)(C)C)F
Computed Properties
- Exact Mass: 315.12800
- Monoisotopic Mass: 315.12821441g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.243
- PSA: 75.63000
- LogP: 3.26620
Boc-(R)-3-amino-4-(3,4-difluorophenyl)butyric Acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：Store at recommended temperature
Boc-(R)-3-amino-4-(3,4-difluorophenyl)butyric Acid Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Boc-(R)-3-amino-4-(3,4-difluorophenyl)butyric Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 042209-250mg |
Boc-(R)-3-amino-4-(3,4-difluorophenyl)butyric Acid |
269396-59-0 | 250mg |
2485.0CNY | 2021-07-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 042209-1g |
Boc-(R)-3-amino-4-(3,4-difluorophenyl)butyric Acid |
269396-59-0 | 1g |
11866.0CNY | 2021-07-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IR154-200mg |
Boc-(R)-3-amino-4-(3,4-difluorophenyl)butyric Acid |
269396-59-0 | 98% | 200mg |
675.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IR154-50mg |
Boc-(R)-3-amino-4-(3,4-difluorophenyl)butyric Acid |
269396-59-0 | 98% | 50mg |
272.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IR154-1g |
Boc-(R)-3-amino-4-(3,4-difluorophenyl)butyric Acid |
269396-59-0 | 98% | 1g |
2366.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 042209-250mg |
Boc-(R)-3-amino-4-(3,4-difluorophenyl)butyric acid |
269396-59-0 | 250mg |
2485CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 042209-1g |
Boc-(R)-3-amino-4-(3,4-difluorophenyl)butyric acid |
269396-59-0 | 1g |
11866CNY | 2021-05-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R922368-100mg |
(R)-3-((tert-Butoxycarbonyl)amino)-4-(3,4-difluorophenyl)butanoic acid |
269396-59-0 | 98% | 100mg |
￥453.60 | 2022-10-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R25340-1g |
Boc-(R)-3-amino-4-(3,4-difluorophenyl)butyric acid |
269396-59-0 | 98% | 1g |
¥1250.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R25340-250mg |
Boc-(R)-3-amino-4-(3,4-difluorophenyl)butyric acid |
269396-59-0 | 98% | 250mg |
¥489.0 | 2024-07-19 |
Boc-(R)-3-amino-4-(3,4-difluorophenyl)butyric Acid Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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